BE“GHE Foundational & Exploratory

Check Availability & Pricing

Molecular weight and formula of 6-Amino-2-
chlorobenzothiazole

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 6-Amino-2-chlorobenzothiazole

Cat. No.: B112346

An In-depth Technical Guide to 2-Amino-6-
chlorobenzothiazole

Introduction

2-Amino-6-chlorobenzothiazole is a heterocyclic organic compound that serves as a crucial
intermediate in the synthesis of various biologically active molecules. Its derivatives have
garnered significant interest in medicinal chemistry due to their wide range of pharmacological
properties, including antimicrobial, antifungal, antitumor, and anthelmintic activities.[1][2][3][4]
This technical guide provides a comprehensive overview of the molecular characteristics,
synthesis, and key experimental data for 2-Amino-6-chlorobenzothiazole, tailored for
researchers, scientists, and drug development professionals.

Physicochemical Properties

The fundamental properties of 2-Amino-6-chlorobenzothiazole are summarized in the table
below.
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Property Value References
Molecular Formula C7HsCIN2zS 516171181
Molecular Weight 184.65 g/mol [61[719]
CAS Number 95-24-9 [6][8]
Appearance Yellow powder [10]
Melting Point 199-201 °C

6-chloro-1,3-benzothiazol-2-
IUPAC Name _ [6]

amine

6-Amino-2-
Synonyms chlorobenzothiazole, 6- [6][11]

Chlorobenzothiazol-2-ylamine

Spectroscopic Data

The structural elucidation of 2-Amino-6-chlorobenzothiazole is supported by various
spectroscopic techniques. Key data are presented below.

IH NMR Spectroscopy (400 MHz, DMSO-ds)[12]

Chemical Shift e . .
Multiplicity Integration Assignment

(ppm)

7.60-7.20 m 3H Aromatic protons

7.50 S 2H -NH2

Infrared (IR) Spectroscopy[4][6]
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Wavenumber (cm~?) Description

3449 - 3383 N-H stretch

3085 - 3079 Aromatic C-H stretch
1638 C=N stretch

1463 C-N stretch

1256 C-S stretch

Mass Spectrometry (Electron lonization)[6][13]

m/z Relative Intensity

184 [M]*

186 [M+2]* (due to 37Cl isotope)
157

Experimental Protocols

Synthesis of 2-Amino-6-chlorobenzothiazole

A common method for the synthesis of 2-amino-6-chlorobenzothiazole involves the reaction of

4-chloroaniline with potassium thiocyanate in the presence of bromine and glacial acetic acid.

Materials:

4-chloroaniline

Potassium thiocyanate (KSCN)

Glacial acetic acid

Bromine (Br2)

10% Sodium hydroxide (NaOH) solution
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Procedure:

e Dissolve 0.1 mole of 4-chloroaniline and 0.4 mole of potassium thiocyanate in 150 ml of 96%
glacial acetic acid in a flask.

o While keeping the temperature below 10°C, add a solution of 0.1 mole of bromine dissolved
in 100 ml of glacial acetic acid dropwise with continuous stirring.

o After the complete addition of the bromine solution, continue stirring the mixture for an
additional 10 hours.

« Filter the resulting precipitate and dissolve it in warm water.
» Neutralize the filtrate with a 10% solution of sodium hydroxide.

o Collect the precipitate by filtration, dry it, and recrystallize from a suitable solvent like ethanol
to obtain pure 2-amino-6-chlorobenzothiazole.

Biological Activity and Applications

Derivatives of 2-amino-6-chlorobenzothiazole have shown promising biological activities. For
instance, certain Schiff base derivatives have been synthesized and evaluated for their
antimicrobial properties against various bacterial and fungal strains.[1] Furthermore, this
scaffold is utilized in the development of agents with potential antitumor and anthelmintic
efficacy.[2][4] The presence of the chlorine atom at the 6-position has been noted to influence
the biological activity in some series of compounds.[2]

Visualizations

4-chloroaniline +
Potassium thiocyanate +

Glacial Acetic Acid Filtration & Precipitation &
Reaction Mixture Dissolution . | Neutralization Filtration 2-Amino-6-chlorobenzothiazole
] (Stirring, <10°C) ~| (10% NaOH) (GEEMEG)]
Dropwise
Bromine in addition f

Glacial Acetic Acid
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Caption: A simplified workflow for the synthesis of 2-Amino-6-chlorobenzothiazole.

Safety and Handling

2-Amino-6-chlorobenzothiazole is harmful if swallowed and causes serious eye irritation.[14] It
is important to handle this compound in a well-ventilated area and use appropriate personal
protective equipment (PPE), including gloves, safety goggles, and a lab coat.[15] Avoid
breathing dust. In case of contact with eyes, rinse cautiously with water for several minutes.[14]
[15] For detailed safety information, refer to the Safety Data Sheet (SDS).[14][15][16]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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